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Compound of Interest

Compound Name: 3-Amino-2-methylphenol

Cat. No.: B1266678 Get Quote

Technical Support Center: 3-Amino-2-
methylphenol
Important Notice: Based on current scientific literature, 3-Amino-2-methylphenol is primarily

utilized as a component in permanent hair dye formulations and as an intermediate in the

synthesis of various dyes and pigments. There is no established body of research indicating its

use as a specific pharmacological tool or therapeutic agent in cellular biology or drug

development. Therefore, the concept of "minimizing off-target effects" in the context of specific

cellular signaling pathways is not a recognized concern for this compound in a research

setting.

The following information is provided for general toxicological and safety understanding, which

may be relevant for researchers handling this compound in any capacity.

Frequently Asked Questions (FAQs)
Q1: What is 3-Amino-2-methylphenol and what are its primary applications?

3-Amino-2-methylphenol is an aromatic organic compound. Its principal use is as a coupler

molecule in permanent hair dye formulations. In this application, it reacts with a primary

intermediate (such as p-phenylenediamine) in the presence of an oxidizing agent to form the

final hair color. It is also used as a chemical intermediate in the manufacturing of various

colorants.
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Q2: Are there known biological effects of 3-Amino-2-methylphenol on cells?

As a component of hair dyes, the primary biological consideration for 3-Amino-2-
methylphenol is its potential for skin sensitization and contact dermatitis. Toxicological studies

have been conducted to assess its safety for use in cosmetic products. These studies focus on

genotoxicity, carcinogenicity, and skin irritation rather than specific "on-target" or "off-target"

effects in a pharmacological sense.

Q3: Why is it difficult to find information on minimizing the "off-target effects" of 3-Amino-2-
methylphenol in a research context?

The term "off-target effects" is typically used for molecules designed to interact with a specific

biological target, such as an enzyme or a receptor. In such cases, the molecule may

unintentionally bind to and affect other molecules, leading to unintended consequences. Since

3-Amino-2-methylphenol is not used as a targeted research probe or drug, the concept of

"off-target effects" in this specific scientific context does not apply. Research on this compound

is primarily focused on its safety and efficacy in cosmetic applications.

Troubleshooting and Safety Considerations
While not related to specific "off-target effects," researchers handling 3-Amino-2-
methylphenol should be aware of the following potential issues and safety measures:
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Issue Potential Cause Recommended Action

Skin Irritation/Sensitization Direct contact with the skin.

Wear appropriate personal

protective equipment (PPE),

including gloves and a lab

coat. In case of contact, wash

the affected area thoroughly

with soap and water.

Inaccurate Experimental

Results

Contamination of cell cultures

or experimental reagents.

Handle 3-Amino-2-

methylphenol in a designated

area. Use separate equipment

for handling the compound to

avoid cross-contamination.

Compound Instability
Improper storage conditions

(e.g., exposure to light or air).

Store 3-Amino-2-methylphenol

according to the

manufacturer's instructions,

typically in a cool, dark, and

dry place in a tightly sealed

container.

General Experimental Workflow for Handling
Chemical Compounds
The following diagram illustrates a general workflow for handling chemical compounds like 3-
Amino-2-methylphenol in a laboratory setting to ensure safety and experimental integrity.
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Risk Assessment & SOP Review

Personal Protective Equipment (PPE) Donning

Compound Preparation in Designated Area

Experimentation (e.g., Cell Treatment)

Decontamination of Workspace & Equipment Data Recording & Analysis

Proper Waste Disposal

Click to download full resolution via product page

Caption: General laboratory workflow for safe handling of chemical compounds.

Disclaimer: The information provided here is for general informational purposes only and does

not constitute professional scientific or medical advice. Always consult with a qualified

professional and refer to the specific Safety Data Sheet (SDS) for 3-Amino-2-methylphenol
before handling or using this chemical.

To cite this document: BenchChem. [minimizing off-target effects of 3-Amino-2-methylphenol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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